Cas no 1607436-59-8 (5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine)

• Product Name: 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine
• CAS No: 1607436-59-8
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 4608012
• Update Time: 2025-10-19

5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine
• 1-[6-(2,4-ditert-butylphenoxy)pyridin-3-yl]ethanone
• 1-[6-(2,4-di-tert-butylphenoxy)pyridin-3-yl]ethan-1-one

• Inchi： 1S/C21H27NO2/c1-14(23)15-8-11-19(22-13-15)24-18-10-9-16(20(2,3)4)12-17(18)21(5,6)7/h8-13H,1-7H3
• InChI Key： ZFWRIMLJVMJIRU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CN=1)C1=CC=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• XLogP3: 5.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine

5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine: A Versatile Compound in Pharmaceutical and Industrial Applications

5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine (CAS No. 1607436-59-8) is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical research, materials science, and chemical synthesis. This compound belongs to the class of substituted pyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecular structure of 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine is characterized by a pyridine ring functionalized with an acetyl group at the 5-position and a 2,4-di-tert-butylphenoxy substituent at the 2-position. This unique combination of functional groups imparts distinct chemical properties, making it a valuable intermediate for the synthesis of various bioactive molecules.

Recent studies have highlighted the significance of 5-Acytl-2-(2,4-di-tert-butylphenoxy) pyridine in the development of antioxidant agents. The presence of the 2,4-di-tert-butylphenyl group, a well-known radical scavenger, contributes to the compound's ability to neutralize free radicals effectively. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this structure exhibit enhanced antioxidant activity compared to traditional phenolic antioxidants, particularly in environments with high oxidative stress. This property has led to its exploration as a potential therapeutic agent for diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular conditions.

The synthetic pathway of 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine involves a series of well-established chemical reactions, including electrophilic substitution and esterification. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for its application in pharmaceutical formulations. A 2024 paper in Organic & Biomolecular Chemistry reported a novel catalytic method using a transition metal catalyst to enhance the regioselectivity of the acetylation step, significantly improving the efficiency of the synthesis process. This advancement underscores the compound's potential as a key building block in the development of complex drug molecules.

One of the most promising applications of 5-Acetyl-2-(2,4-di-tert-butyphenoxy) pyridine is in the design of anti-inflammatory agents. The di-tert-butylphenyl group is known to modulate inflammatory pathways by inhibiting the activity of pro-inflammatory cytokines. A 2023 clinical trial published in Pharmaceutical Research evaluated the efficacy of a derivative of this compound in reducing inflammation in patients with rheumatoid arthritis. The results indicated a significant reduction in disease activity scores, suggesting its potential as a therapeutic candidate for chronic inflammatory conditions.

Additionally, 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine has shown promise in the development of materials with enhanced thermal stability. The di-tert-butyl groups provide steric hindrance, which reduces the likelihood of thermal degradation. This property has led to its incorporation into polymer matrices for applications in electronics and coatings. A 2024 study in Advanced Materials demonstrated that films containing this compound exhibited improved thermal resistance, making them suitable for use in high-temperature environments.

From a molecular perspective, the chemical stability of 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine is attributed to the presence of the acetyl group, which acts as a protective moiety. This group can be selectively hydrolyzed under specific conditions, enabling the compound to serve as a prodrug. This feature is particularly advantageous in drug delivery systems, where controlled release of the active moiety is required. A 2023 review in Drug Discovery Today highlighted the potential of such prodrug strategies for improving the bioavailability and therapeutic index of various compounds.

The environmental impact of 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine is another critical aspect of its development. While the compound itself is not inherently toxic, its synthesis and disposal must be managed to minimize environmental risks. Researchers are actively exploring green chemistry approaches to synthesize this compound with reduced waste and energy consumption. A 2024 study in Green Chemistry proposed a solvent-free methodology that significantly reduced the carbon footprint of the synthesis process, aligning with global sustainability goals.

Despite its promising applications, the commercialization of 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine faces challenges related to scalability and cost-effectiveness. The demand for this compound is expected to grow as the pharmaceutical and materials industries continue to seek innovative solutions. However, optimizing the synthesis process to achieve industrial-scale production remains a priority. Collaborative efforts between academia and industry are essential to address these challenges and bring this compound to market.

In conclusion, 5-Acetyl-2-(2,4-di-tert-butylphenoxy) pyridine represents a significant advancement in the field of organic chemistry with potential applications across multiple industries. Its unique molecular structure and functional groups make it a versatile compound for the development of pharmaceuticals, materials, and prodrugs. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the scientific and industrial landscape.